![molecular formula C10H8Cl3N3 B256434 6-Methyl-2-(trichloromethyl)quinazolin-4-amine](/img/structure/B256434.png)
6-Methyl-2-(trichloromethyl)quinazolin-4-amine
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Overview
Description
6-Methyl-2-(trichloromethyl)quinazolin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the quinazolinone family and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 6-Methyl-2-(trichloromethyl)quinazolin-4-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been found to induce apoptosis or programmed cell death in cancer cells. In addition, it has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of 6-Methyl-2-(trichloromethyl)quinazolin-4-amine is its potential applications in various fields of scientific research. It has been found to have anticancer and antitumor properties, as well as potential applications in the field of materials science. However, one of the limitations of this compound is its toxicity. It has been found to be toxic to normal cells at high concentrations, which limits its use in some experiments.
Future Directions
There are several future directions for the study of 6-Methyl-2-(trichloromethyl)quinazolin-4-amine. One of the most promising directions is the development of novel anticancer agents based on this compound. It has also been suggested that this compound can be used as a building block for the synthesis of novel materials with potential applications in various fields. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Synthesis Methods
The synthesis of 6-Methyl-2-(trichloromethyl)quinazolin-4-amine has been achieved using various methods. One of the most common methods involves the reaction of 2-amino-6-methylbenzoic acid with trichloromethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then treated with ammonium carbonate to yield the final product. Other methods include the reaction of 2-amino-6-methylbenzoic acid with phosgene and the reaction of 2-amino-6-methylbenzoic acid with trichloromethyl isocyanate.
Scientific Research Applications
6-Methyl-2-(trichloromethyl)quinazolin-4-amine has been found to have potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry where it has been found to have anticancer and antitumor properties. It has also been found to have potential applications in the field of materials science where it can be used as a building block for the synthesis of novel materials.
properties
Molecular Formula |
C10H8Cl3N3 |
---|---|
Molecular Weight |
276.5 g/mol |
IUPAC Name |
6-methyl-2-(trichloromethyl)quinazolin-4-amine |
InChI |
InChI=1S/C10H8Cl3N3/c1-5-2-3-7-6(4-5)8(14)16-9(15-7)10(11,12)13/h2-4H,1H3,(H2,14,15,16) |
InChI Key |
GTUJSOUCJGYCTB-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(N=C2N)C(Cl)(Cl)Cl |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N=C2N)C(Cl)(Cl)Cl |
Origin of Product |
United States |
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